Cas no 724462-22-0 (1H-Pyrrole-3-carbonitrile,1-acetyl-2,5-dihydro-2-imino-)

• Product Name: 1H-Pyrrole-3-carbonitrile,1-acetyl-2,5-dihydro-2-imino-
• CAS No: 724462-22-0
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 558628
• PubChem ID: 45085827
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,1-acetyl-2,5-dihydro-2-imino- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,1-acetyl-2,5-dihydro-2-imino-
• 1H-Pyrrole-3-carbonitrile, 1-acetyl-2,5-dihydro-2-imino- (9CI)
• 1-Acetyl-2-imino-2,5-dihydro-1H-pyrrole-3-carbonitrile
• 724462-22-0

• Inchi： 1S/C7H7N3O/c1-5(11)10-3-2-6(4-8)7(10)9/h2,9H,3H2,1H3
• InChI Key： ZKYMKNMDYDJBFT-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C(C#N)=CC1)=N

Computed Properties

• Exact Mass: 149.059
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: -0.4